Cas no 2171962-25-5 (5-(butan-2-yl)-1-methyl-1H-1,2,4-triazol-3-amine)

5-(Butan-2-yl)-1-methyl-1H-1,2,4-triazol-3-amine is a substituted 1,2,4-triazole derivative characterized by its amine functional group at the 3-position and a butan-2-yl substituent at the 5-position. This heterocyclic compound exhibits potential utility as an intermediate in pharmaceutical and agrochemical synthesis due to its structural versatility. The presence of the triazole core imparts stability and reactivity, making it suitable for further functionalization. Its amine group enables participation in condensation and coupling reactions, while the alkyl substituents enhance lipophilicity, potentially improving bioavailability in bioactive applications. The compound’s well-defined molecular structure ensures consistent performance in synthetic pathways, supporting its use in specialized organic transformations.

5-(butan-2-yl)-1-methyl-1H-1,2,4-triazol-3-amine structure

2171962-25-5 structure

Product Name:5-(butan-2-yl)-1-methyl-1H-1,2,4-triazol-3-amine

CAS No:2171962-25-5

MF:C₇H₁₄N₄

MW:154.212860584259

CID:5566658

PubChem ID:165592909

Update Time:2025-06-08

5-(butan-2-yl)-1-methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

- EN300-1590864
- 2171962-25-5
- 5-(butan-2-yl)-1-methyl-1H-1,2,4-triazol-3-amine
- Inchi： 1S/C7H14N4/c1-4-5(2)6-9-7(8)10-11(6)3/h5H,4H2,1-3H3,(H2,8,10)
- InChI Key： YYVDWHMQGWECHW-UHFFFAOYSA-N
- SMILES： N1(C)C(C(C)CC)=NC(N)=N1

Computed Properties

Exact Mass: 154.121846464g/mol
Monoisotopic Mass: 154.121846464g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 56.7Å²

5-(butan-2-yl)-1-methyl-1H-1,2,4-triazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1590864-0.05g	5-(butan-2-yl)-1-methyl-1H-1,2,4-triazol-3-amine	2171962-25-5	0.05g	$792.0	2023-07-10
Enamine	EN300-1590864-0.1g	5-(butan-2-yl)-1-methyl-1H-1,2,4-triazol-3-amine	2171962-25-5	0.1g	$829.0	2023-07-10
Enamine	EN300-1590864-0.25g	5-(butan-2-yl)-1-methyl-1H-1,2,4-triazol-3-amine	2171962-25-5	0.25g	$867.0	2023-07-10
Enamine	EN300-1590864-0.5g	5-(butan-2-yl)-1-methyl-1H-1,2,4-triazol-3-amine	2171962-25-5	0.5g	$905.0	2023-07-10
Enamine	EN300-1590864-1.0g	5-(butan-2-yl)-1-methyl-1H-1,2,4-triazol-3-amine	2171962-25-5	1.0g	$943.0	2023-07-10
Enamine	EN300-1590864-2.5g	5-(butan-2-yl)-1-methyl-1H-1,2,4-triazol-3-amine	2171962-25-5	2.5g	$1848.0	2023-07-10
Enamine	EN300-1590864-5.0g	5-(butan-2-yl)-1-methyl-1H-1,2,4-triazol-3-amine	2171962-25-5	5.0g	$2732.0	2023-07-10
Enamine	EN300-1590864-10.0g	5-(butan-2-yl)-1-methyl-1H-1,2,4-triazol-3-amine	2171962-25-5	10.0g	$4052.0	2023-07-10
Enamine	EN300-1590864-50mg	5-(butan-2-yl)-1-methyl-1H-1,2,4-triazol-3-amine	2171962-25-5	50mg	$948.0	2023-09-23
Enamine	EN300-1590864-100mg	5-(butan-2-yl)-1-methyl-1H-1,2,4-triazol-3-amine	2171962-25-5	100mg	$993.0	2023-09-23

5-(butan-2-yl)-1-methyl-1H-1,2,4-triazol-3-amine Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Additional information on 5-(butan-2-yl)-1-methyl-1H-1,2,4-triazol-3-amine

Comprehensive Overview of 5-(butan-2-yl)-1-methyl-1H-1,2,4-triazol-3-amine (CAS No. 2171962-25-5)

The compound 5-(butan-2-yl)-1-methyl-1H-1,2,4-triazol-3-amine (CAS No. 2171962-25-5) is a specialized organic molecule belonging to the 1,2,4-triazole family. This class of compounds has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. The unique structural features of this molecule, including the butan-2-yl and methyl substituents, contribute to its distinct chemical properties and potential utility in various industrial and research contexts.

In the pharmaceutical sector, 1,2,4-triazole derivatives are widely studied for their bioactive properties. The presence of the amine functional group in 5-(butan-2-yl)-1-methyl-1H-1,2,4-triazol-3-amine enhances its potential as a building block for drug development. Researchers are particularly interested in its role as a precursor for synthesizing compounds with antimicrobial, antifungal, or anti-inflammatory activities. Recent studies have highlighted the growing demand for novel triazole-based therapeutics, especially in the context of antibiotic resistance and emerging infectious diseases.

From an agrochemical perspective, 5-(butan-2-yl)-1-methyl-1H-1,2,4-triazol-3-amine may serve as a key intermediate in the production of crop protection agents. The 1,2,4-triazole core is known to exhibit herbicidal and fungicidal properties, making it a valuable component in sustainable agriculture solutions. With the global push toward eco-friendly farming practices, this compound aligns with the industry's focus on developing low-toxicity and high-efficiency agrochemicals.

The synthesis and characterization of CAS No. 2171962-25-5 involve advanced organic chemistry techniques, including NMR spectroscopy, mass spectrometry, and chromatographic methods. Its molecular stability and solubility profiles are critical factors for researchers optimizing its applications. Recent advancements in computational chemistry have also enabled better predictions of its reactivity and interactions, further driving innovation in its use.

In material science, 5-(butan-2-yl)-1-methyl-1H-1,2,4-triazol-3-amine has potential applications in the development of functional polymers and coordination complexes. Its ability to act as a ligand or modifier in polymer matrices opens doors to creating materials with tailored mechanical, thermal, or electronic properties. This aligns with the increasing demand for smart materials in industries such as electronics, automotive, and aerospace.

As the scientific community continues to explore the capabilities of 1,2,4-triazole derivatives, CAS No. 2171962-25-5 remains a compound of significant interest. Its multifaceted applications, combined with the ongoing need for innovative chemical solutions, position it as a valuable asset in both academic and industrial research. Future studies may uncover even broader uses, particularly in emerging fields like green chemistry and nanotechnology.